Cas no 1197232-22-6 (1-(4-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester)

• Product Name: 1-(4-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• CAS No: 1197232-22-6
• MF: C₁₃H₁₃BrN₂O₂
• MW: 309.158522367477
• MDL: MFCD08457420
• CID: 4685274
• Update Time: 2025-06-29

1-(4-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester

• MDL： MFCD08457420
• Inchi： 1S/C13H13BrN2O2/c1-2-18-13(17)11-7-15-16(9-11)8-10-3-5-12(14)6-4-10/h3-7,9H,2,8H2,1H3
• InChI Key： HLCQKXHFMQEXHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C=C(C(=O)OCC)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• Topological Polar Surface Area: 44.1

Additional information on 1-(4-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester

Comprehensive Overview of 1-(4-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester (CAS No. 1197232-22-6)

1-(4-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester (CAS No. 1197232-22-6) is a specialized organic compound widely utilized in pharmaceutical research and agrochemical development. This ester derivative, featuring a pyrazole core and a 4-bromo-benzyl substituent, has garnered significant attention due to its versatile applications in drug discovery and material science. Researchers frequently explore its potential as a building block for heterocyclic compounds, particularly in designing kinase inhibitors and antimicrobial agents.

The molecular structure of 1-(4-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester combines a carboxylic acid ethyl ester group with a brominated aromatic moiety, offering unique reactivity patterns. This combination enables selective modifications, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its role in optimizing solubility and bioavailability in lead compounds, aligning with the growing demand for fragment-based drug design strategies.

In the context of trending scientific inquiries, this compound intersects with popular topics such as green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce derivatives of 1-(4-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester, addressing the need for reduced organic solvent usage. Computational chemistry studies also leverage its structure to model molecular docking scenarios, particularly in virtual screening for COVID-19-related protein targets—a hotspot in post-pandemic research.

From an industrial perspective, the compound’s thermal stability and crystallinity make it suitable for high-throughput screening platforms. Its CAS No. 1197232-22-6 is frequently indexed in patent databases, reflecting its commercial relevance in developing biodegradable polymers and electronic materials. Analytical techniques like HPLC purity analysis and NMR spectroscopy are routinely employed to characterize its synthetic batches, ensuring compliance with Good Manufacturing Practices (GMP).

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage, where the pyrazole ring acts as a coordination site. This aligns with the global push for carbon capture technologies. Furthermore, its 4-bromo-benzyl group facilitates cross-coupling reactions, a key focus area in palladium-catalyzed transformations—a trending subject in synthetic chemistry forums.

Safety and handling protocols for 1-(4-Bromo-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester emphasize standard laboratory precautions, with no significant environmental hazards reported. Its logP value and hydrogen bonding capacity are often discussed in ADMET prediction studies, addressing the pharmaceutical industry’s emphasis on drug-likeness parameters.

In summary, CAS No. 1197232-22-6 represents a multifaceted compound bridging academic innovation and industrial applications. Its structural features and adaptability position it at the forefront of medicinal chemistry and material engineering, resonating with current scientific priorities such as precision medicine and renewable energy solutions.